Cas no 314041-00-4 (Inosine5'-(tetrahydrogen triphosphate), trisodium salt, monohydrate (9CI))

Inosine5'-(tetrahydrogen triphosphate), trisodium salt, monohydrate (9CI) structure
314041-00-4 structure
Product Name:Inosine5'-(tetrahydrogen triphosphate), trisodium salt, monohydrate (9CI)
CAS No:314041-00-4
MF:C10H14N4Na3O15P3
MW:592.126557826996
CID:301052
PubChem ID:135742138
Update Time:2025-04-19

Inosine5'-(tetrahydrogen triphosphate), trisodium salt, monohydrate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Inosine5'-(tetrahydrogen triphosphate), trisodium salt, monohydrate (9CI)
    • Inosine 5-triphosphate trisodium salt hydrate
    • 314041-00-4
    • Sodium((2R,3S,4R,5R)-3,4-dihydroxy-5-(6-hydroxy-9H-purin-9-yl)tetrahydrofuran-2-yl)methylhydrogentriphosphatehydrate
    • Sodium ((2R,3S,4R,5R)-3,4-dihydroxy-5-(6-hydroxy-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl hydrogentriphosphate hydrate
    • Inchi: 1S/C10H15N4O14P3.3Na.H2O/c15-6-4(1-25-30(21,22)28-31(23,24)27-29(18,19)20)26-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;;;;/h2-4,6-7,10,15-16H,1H2,(H,21,22)(H,23,24)(H,11,12,17)(H2,18,19,20);;;;1H2/q;3*+1;/p-3/t4-,6-,7-,10-;;;;/m1..../s1
    • InChI Key: SCUBDJWMGMJWFV-KWIZKVQNSA-K
    • SMILES: P(=O)([O-])(OP(=O)([O-])OP(=O)([O-])O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC=NC2=3)=O)O1)O)O.[Na+].[Na+].[Na+].O

Computed Properties

  • Exact Mass: 591.93615959g/mol
  • Monoisotopic Mass: 591.93615959g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 862
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 278Ų

Experimental Properties

  • Melting Point: 160 °C (dec.)(lit.)

Inosine5'-(tetrahydrogen triphosphate), trisodium salt, monohydrate (9CI) Security Information

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